Cas no 450343-21-2 (N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,5-dimethoxybenzamide)

• Product Name: N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,5-dimethoxybenzamide
• CAS No: 450343-21-2
• MF: C₂₀H₁₈FN₃O₃S
• MW: 399.438626766205
• CID: 6558769
• Update Time: 2025-10-31

N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,5-dimethoxybenzamide
• Benzamide, N-[2-(4-fluorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-3,5-dimethoxy-

• Inchi： 1S/C20H18FN3O3S/c1-26-15-7-12(8-16(9-15)27-2)20(25)22-19-17-10-28-11-18(17)23-24(19)14-5-3-13(21)4-6-14/h3-9H,10-11H2,1-2H3,(H,22,25)
• InChI Key： LJZQQPAODUIGQX-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(F)C=C2)N=C2CSCC2=1)(=O)C1=CC(OC)=CC(OC)=C1

Additional information on N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,5-dimethoxybenzamide

Introduction to N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,5-dimethoxybenzamide (CAS No. 450343-21-2)

N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,5-dimethoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The presence of a thieno[3,4-c]pyrazole core combined with a fluorophenyl substituent and a dimethoxybenzamide moiety contributes to its complex chemical profile and functional diversity.

The chemical structure of this compound is characterized by its rigid bicyclic system, which includes a thiophene ring fused with a pyrazole ring. This particular arrangement enhances the compound's ability to interact with biological targets through multiple binding sites. The fluorophenyl group introduces a fluorine atom at the para position of the phenyl ring, which is known to modulate metabolic stability and binding affinity in many pharmacological contexts. Additionally, the dimethoxybenzamide moiety provides a polar and hydrophilic region that can improve solubility and bioavailability, critical factors for drug efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with biological receptors. Studies suggest that the thieno[3,4-c]pyrazole scaffold may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways. The fluorophenyl substituent has been shown to enhance binding affinity by participating in hydrophobic interactions and π-stacking effects, while the dimethoxybenzamide group can form hydrogen bonds with polar residues in the target protein.

In vitro studies have begun to explore the pharmacological properties of this compound. Preliminary results indicate that it may possess anti-inflammatory and antioxidant activities, which are of great interest for therapeutic applications. The combination of structural features from different pharmacophoric regions allows for multifunctional interactions, potentially making it a versatile lead compound for drug development. Researchers are particularly intrigued by its potential to modulate signaling pathways associated with chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,5-dimethoxybenzamide presents unique challenges due to its complex architecture. Advanced synthetic methodologies involving transition metal catalysis and cross-coupling reactions have been employed to construct the heterocyclic core efficiently. The introduction of the fluorophenyl group requires careful control of reaction conditions to avoid unwanted side products. Similarly, the installation of the dimethoxybenzamide moiety demands precise functional group transformations to ensure regioselectivity.

The pharmacokinetic profile of this compound is another area of active investigation. The presence of multiple polar functional groups suggests good solubility in aqueous media, which is advantageous for oral administration. However, the rigid bicyclic system may influence metabolic stability and necessitate further optimization to enhance bioavailability. Computational studies using molecular dynamics simulations have provided insights into how structural modifications might improve pharmacokinetic properties without compromising biological activity.

Comparative analysis with structurally related compounds has revealed that the thieno[3,4-c]pyrazole scaffold is highly versatile for drug design. Its ability to adopt multiple conformations allows it to fit into various binding pockets in biological targets. The integration of the fluorophenyl group has been particularly effective in enhancing binding affinity in several enzyme families. For instance, studies on kinases have shown that fluorinated aromatic rings can significantly improve interaction energies by participating in hydrophobic interactions and π-stacking with aromatic residues in the active site.

The role of the dimethoxybenzamide group in modulating biological activity cannot be overstated. This moiety not only contributes to solubility but also participates in hydrogen bonding interactions with polar residues in proteins. Such interactions are critical for maintaining high affinity and specificity towards biological targets. Recent crystallographic studies have provided detailed insights into how this group interacts with receptors at an atomic level, guiding further structural optimization efforts.

Future research directions include exploring derivative compounds generated by modifying individual pharmacophoric elements within this framework. By systematically altering substituents such as the fluorophenyl group or introducing different amide functionalities like acetyl or carbamates instead of dimethoxybenzamide derivatives; researchers aim to fine-tune biological activities while maintaining favorable pharmacokinetic properties.

The potential therapeutic applications of this compound are vast given its multifaceted structural features and demonstrated biological activities. Initial investigations suggest its utility in treating inflammatory diseases where modulation of enzymatic pathways is required. Additionally; its ability to interact with multiple targets makes it an attractive candidate for developing combination therapies that address complex pathologies simultaneously.

In conclusion,N-2-(4-fluorophenyl)-2H;4H;6H-thieno[3;4-c]pyrazol-3-yl-3;5-dimethoxybenzamide (CAS No: 450343-21-2) represents an innovative molecule with significant promise for pharmaceutical applications。 Its unique structural composition comprising key pharmacophoric elements offers opportunities for developing novel therapeutics targeting various diseases。 Ongoing research efforts are focused on elucidating its full biological spectrum while optimizing synthetic routes towards scalable production。 As our understanding deepens; this compound could emerge as a cornerstone molecule driving advancements across multiple therapeutic domains。